Cas no 2361822-87-7 (2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile)

• Product Name: 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile
• CAS No: 2361822-87-7
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5414841
• PubChem ID: 145896531
• Update Time: 2025-05-19

2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-Prop-2-enoylpiperidine-4-carbonyl)-1,4-diazepan-1-yl]benzonitrile
• EN300-26591018
• Z1495287519
• 2-{4-[1-(prop-2-enoyl)piperidine-4-carbonyl]-1,4-diazepan-1-yl}benzonitrile
• 2361822-87-7
• 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile

• Inchi： 1S/C21H26N4O2/c1-2-20(26)24-12-8-17(9-13-24)21(27)25-11-5-10-23(14-15-25)19-7-4-3-6-18(19)16-22/h2-4,6-7,17H,1,5,8-15H2
• InChI Key： OOOKCHXLZUHFFI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1N1CCCN(C(C2CCN(C(=O)C=C)CC2)=O)CC1

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 639.5±55.0 °C(Predicted)
• pka: 3.63±0.40(Predicted)

Additional information on 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile

Professional Introduction to Compound with CAS No. 2361822-87-7 and Product Name: 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile

The compound in question, identified by the CAS number 2361822-87-7, is a sophisticated organic molecule with a complex structural framework. Its product name, 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile, highlights its intricate composition, which includes a benzonitrile moiety linked to a hexahydroazepine ring system. This structure suggests potential applications in pharmaceutical research, particularly in the development of bioactive molecules.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds in drug design. The presence of a hexahydroazepine core in this molecule is particularly noteworthy, as such scaffolds are frequently explored for their ability to modulate biological pathways. Hexahydroazepines are known for their structural versatility and have been incorporated into various pharmacophores, demonstrating efficacy in treating neurological and cardiovascular disorders.

The benzonitrile group appended to the hexahydroazepine ring adds another layer of complexity, potentially influencing the molecule's solubility, metabolic stability, and interaction with biological targets. Benzonitriles are often found in active pharmaceutical ingredients (APIs) due to their ability to serve as pharmacophores or bioisosteres, enhancing binding affinity and selectivity. This compound's design seems tailored to exploit these properties, making it a promising candidate for further investigation.

In the realm of drug discovery, the 1-(1-oxo-2-propen-1-yl)-4-piperidinyl moiety is particularly interesting. Piperidine derivatives are widely recognized for their role in medicinal chemistry, with numerous examples having demonstrated therapeutic potential. The enone functionality (indicated by 1-(1-oxo-2-propen-1-yl)) introduces electrophilic characteristics, which could facilitate interactions with nucleophiles in biological systems. This combination of structural features suggests that the compound may exhibit dual functionality, capable of engaging multiple targets or undergoing diverse metabolic transformations.

Current research trends emphasize the development of multifunctional drugs that can address complex diseases more effectively than single-target agents. The structural complexity of this compound aligns well with this trend, as its multifaceted architecture could allow it to modulate multiple pathways simultaneously. For instance, the hexahydroazepine and benzonitrile moieties might interact with different protein families, while the piperidine and enone groups could influence signaling cascades or enzyme activities.

The potential applications of this compound extend beyond traditional pharmacological uses. Its unique structure might also make it valuable in materials science or as a precursor for synthesizing other bioactive molecules. The versatility of heterocyclic compounds like this one underscores their importance in modern chemical research.

From a synthetic chemistry perspective, the synthesis of such complex molecules presents significant challenges but also opportunities for innovation. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis methods, could be employed to construct the target structure efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry.

The study of such compounds often involves interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology. High-throughput screening (HTS) and virtual screening techniques can accelerate the identification of potential drug candidates by evaluating large libraries of molecules for their biological activity. This compound's unique structure makes it an attractive candidate for HTS campaigns aimed at discovering novel therapeutics.

In conclusion, the compound with CAS number 2361822-87-7 and product name 2-[Hexahydro-4-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-1H-1,4-diazepin-1-yl]benzonitrile represents a significant advancement in molecular design for pharmaceutical applications. Its complex architecture and diverse functional groups position it as a promising candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.